Cas no 1181654-06-7 ([(4-Chloro-benzyl)-isopropyl-amino]-acetic acid)

• Product Name: [(4-Chloro-benzyl)-isopropyl-amino]-acetic acid
• CAS No: 1181654-06-7
• MF: C₁₂H₁₆ClNO₂
• MW: 241.713942527771
• CID: 2159528
• Update Time: 2025-05-23

[(4-Chloro-benzyl)-isopropyl-amino]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [(4-Chloro-benzyl)-isopropyl-amino]-acetic acid
• 2-((4-Chlorobenzyl)(isopropyl)amino)acetic acid
• AM90949
• [(4-chlorobenzyl)isopropylamino]acetic acid

• Inchi： 1S/C12H16ClNO2/c1-9(2)14(8-12(15)16)7-10-3-5-11(13)6-4-10/h3-6,9H,7-8H2,1-2H3,(H,15,16)
• InChI Key： OWDPXZYSNVUJOA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN(CC(=O)O)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 225
• Topological Polar Surface Area: 40.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on [(4-Chloro-benzyl)-isopropyl-amino]-acetic acid

Comprehensive Overview of [(4-Chloro-benzyl)-isopropyl-amino]-acetic acid (CAS No. 1181654-06-7)

[(4-Chloro-benzyl)-isopropyl-amino]-acetic acid (CAS No. 1181654-06-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique chloro-benzyl and isopropyl-amino functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, which includes a carboxylic acid moiety, makes it a versatile building block for drug development, particularly in the design of enzyme inhibitors and receptor modulators.

In recent years, the demand for [(4-Chloro-benzyl)-isopropyl-amino]-acetic acid has surged due to its potential applications in targeted drug delivery and precision medicine. Researchers are particularly interested in its role in developing small-molecule therapeutics for metabolic disorders and inflammatory conditions. The compound's chloro-substituted aromatic ring enhances its binding affinity to specific biological targets, making it a valuable candidate for structure-activity relationship (SAR) studies.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for [(4-Chloro-benzyl)-isopropyl-amino]-acetic acid?" The synthesis typically involves a multi-step process, starting with the alkylation of isopropylamine with 4-chlorobenzyl chloride, followed by the introduction of the acetic acid moiety. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been explored to improve yield and purity, addressing the growing need for cost-effective production methods.

The compound's physicochemical properties, including its solubility, stability, and partition coefficient (logP), are critical for its application in drug formulation. Recent studies have highlighted its compatibility with lipid-based delivery systems, which are increasingly popular in nanomedicine. This aligns with the current trend of optimizing bioavailability and reducing off-target effects in therapeutic agents.

Another hot topic in the scientific community is the environmental impact of chemical intermediates like [(4-Chloro-benzyl)-isopropyl-amino]-acetic acid. Researchers are investigating green chemistry approaches to minimize waste and energy consumption during its production. This focus on sustainability resonates with global initiatives such as the UN Sustainable Development Goals (SDGs), particularly in promoting responsible consumption and production.

From a commercial perspective, [(4-Chloro-benzyl)-isopropyl-amino]-acetic acid is listed in several chemical databases and catalogs, with suppliers emphasizing its high purity and batch consistency. The compound's CAS No. 1181654-06-7 serves as a unique identifier, ensuring accurate sourcing for research and development (R&D) teams. Its pricing and availability are often discussed in forums dedicated to pharmaceutical outsourcing and contract manufacturing.

In conclusion, [(4-Chloro-benzyl)-isopropyl-amino]-acetic acid (CAS No. 1181654-06-7) represents a fascinating intersection of chemistry and biology. Its applications in drug discovery, coupled with ongoing advancements in synthetic methodology and sustainable practices, ensure its relevance in modern science. As the field of personalized medicine continues to evolve, this compound is poised to play a pivotal role in the development of next-generation therapeutics.